Cas no 2228600-41-5 (1-{4-(propan-2-yl)cyclohexylmethyl}cyclopropane-1-carboxylic acid)

• Product Name: 1-{4-(propan-2-yl)cyclohexylmethyl}cyclopropane-1-carboxylic acid
• CAS No: 2228600-41-5
• MF: C₁₄H₂₄O₂
• MW: 224.339164733887
• CID: 5854278
• PubChem ID: 165612121
• Update Time: 2025-07-23

1-{4-(propan-2-yl)cyclohexylmethyl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{4-(propan-2-yl)cyclohexylmethyl}cyclopropane-1-carboxylic acid
• EN300-1746790
• 2228600-41-5
• 1-{[4-(propan-2-yl)cyclohexyl]methyl}cyclopropane-1-carboxylic acid

• Inchi： 1S/C14H24O2/c1-10(2)12-5-3-11(4-6-12)9-14(7-8-14)13(15)16/h10-12H,3-9H2,1-2H3,(H,15,16)
• InChI Key： WHXUFQPSFJQBMJ-UHFFFAOYSA-N
• SMILES： OC(C1(CC2CCC(C(C)C)CC2)CC1)=O

Computed Properties

• Exact Mass: 224.177630004g/mol
• Monoisotopic Mass: 224.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-{4-(propan-2-yl)cyclohexylmethyl}cyclopropane-1-carboxylic acid

Introduction to 1-{4-(propan-2-yl)cyclohexylmethyl}cyclopropane-1-carboxylic acid (CAS No. 2228600-41-5)

1-{4-(propan-2-yl)cyclohexylmethyl}cyclopropane-1-carboxylic acid, identified by its CAS number 2228600-41-5, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a cyclopropane core, which is a highly strained three-membered ring that often serves as a key pharmacophore in drug design. The presence of a cyclopropane moiety imparts unique electronic and steric properties, making it an attractive scaffold for developing novel therapeutic agents.

The molecular structure of 1-{4-(propan-2-yl)cyclohexylmethyl}cyclopropane-1-carboxylic acid consists of a cyclopropane ring substituted with a carboxylic acid group at the 1-position and a 4-(propan-2-yl)cyclohexylmethyl group at the 4-position. This arrangement creates a complex three-dimensional conformation that can influence both the solubility and bioactivity of the compound. The cyclohexylmethyl group introduces additional bulkiness, which can modulate interactions with biological targets, while the carboxylic acid functionality provides a site for further chemical modifications, such as esterification or amidation.

In recent years, there has been significant interest in cyclopropane-containing compounds due to their potential as pharmacological tools. The strained nature of the cyclopropane ring can lead to unique reactivity and binding properties, making these molecules valuable in the development of drugs targeting various diseases. For instance, studies have shown that cyclopropanes can disrupt protein-protein interactions or alter enzyme kinetics, offering new avenues for therapeutic intervention.

One of the most compelling aspects of 1-{4-(propan-2-yl)cyclohexylmethyl}cyclopropane-1-carboxylic acid is its synthetic accessibility. The compound can be prepared through multi-step organic synthesis involving reactions such as Grignard additions, Friedel-Crafts acylations, and cyclizations. These synthetic routes highlight the versatility of the starting materials and intermediates used in its preparation. The ability to access such complex structures with high yield and purity is crucial for both academic research and industrial applications.

Recent advancements in computational chemistry have further enhanced the study of 1-{4-(propan-2-yl)cyclohexylmethyl}cyclopropane-1-carboxylic acid. Molecular modeling techniques, including density functional theory (DFT) calculations and molecular dynamics (MD) simulations, have been employed to predict the conformational preferences, solvation properties, and binding affinities of this compound. These computational studies provide valuable insights into how structural features influence biological activity, guiding the design of more effective derivatives.

The pharmacological potential of 1-{4-(propan-2-yl)cyclohexylmethyl}cyclopropane-1-carboxylic acid has been explored in several preclinical studies. Researchers have investigated its interactions with enzymes and receptors relevant to diseases such as cancer, inflammation, and neurodegeneration. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain target proteins, warranting further investigation into its therapeutic applications. Additionally, its structural motif has been used as inspiration for designing more sophisticated analogs with improved pharmacokinetic profiles.

The synthesis and characterization of 1-{4-(propan-2-yl)cyclohexylmethyl}cyclopropane-1-carboxylic acid also contribute to the broader field of medicinal chemistry by providing new building blocks for drug discovery. The cyclopropane core offers a scaffold that can be modified in various ways to optimize bioactivity. For example, introducing different substituents at strategic positions on the cyclohexylmethyl group or exploring alternative linking strategies could lead to novel compounds with enhanced efficacy or selectivity.

In conclusion,1-{4-(propan-2-yl)cyclohexylmethyl}cyclopropane-1-carboxylic acid (CAS No. 2228600-41-5) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features, synthetic accessibility, and promising pharmacological properties make it a valuable asset for chemists and biologists working on drug development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in discovering new treatments for human diseases.